Cas no 142896-51-3 (Pentanoic acid,3-hydroxy-4-oxo-)

• Product Name: Pentanoic acid,3-hydroxy-4-oxo-
• CAS No: 142896-51-3
• MF: C₅H₈O₄
• MW: 132.114622116089
• CID: 107994
• PubChem ID: 10351731
• Update Time: 2025-04-18

Pentanoic acid,3-hydroxy-4-oxo- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,3-hydroxy-4-oxo-
• SCHEMBL1235355
• Pentanoic acid, 3-hydroxy-4-oxo- (9CI)
• 3-Hydroxy-4-oxopentanoic acid
• 142896-51-3
• AKOS006377453

• Inchi： 1S/C5H8O4/c1-3(6)4(7)2-5(8)9/h4,7H,2H2,1H3,(H,8,9)
• InChI Key： IQZHXDCQZNRIRW-UHFFFAOYSA-N
• SMILES： OC(C(C)=O)CC(=O)O

Computed Properties

• Exact Mass: 132.04224
• Monoisotopic Mass: 132.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Gamma-keto acids and derivatives